Cas no 1804931-89-2 (2,3-Dibromo-4-fluorobenzenesulfonyl chloride)

• Product Name: 2,3-Dibromo-4-fluorobenzenesulfonyl chloride
• CAS No: 1804931-89-2
• MF: C₆H₂Br₂ClFO₂S
• MW: 352.40328168869
• CID: 4706505
• Update Time: 2025-07-25

2,3-Dibromo-4-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-fluorobenzenesulfonyl chloride

• Inchi： 1S/C6H2Br2ClFO2S/c7-5-3(10)1-2-4(6(5)8)13(9,11)12/h1-2H
• InChI Key： CWUKLVADHCHAPQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1S(=O)(=O)Cl)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 42.5

Additional information on 2,3-Dibromo-4-fluorobenzenesulfonyl chloride

2,3-Dibromo-4-fluorobenzenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1804931-89-2, commonly referred to as 2,3-Dibromo-4-fluorobenzenesulfonyl Chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines bromine and fluorine substituents on a benzenesulfonyl chloride backbone. The presence of these halogens imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

Benzenesulfonyl chloride derivatives are well-known for their versatility in organic synthesis. The addition of bromine and fluorine atoms at specific positions on the aromatic ring further enhances the compound's reactivity and selectivity. Recent studies have highlighted the role of 2,3-Dibromo-4-fluorobenzenesulfonyl Chloride in the construction of bioactive molecules, particularly in the development of novel pharmaceutical agents. Its ability to participate in nucleophilic aromatic substitution reactions has been extensively explored, offering new avenues for drug discovery.

The synthesis of 2,3-Dibromo-4-fluorobenzenesulfonyl Chloride involves a multi-step process that typically begins with the bromination of a fluorobenzene derivative. Advanced techniques such as electrophilic substitution and subsequent sulfonation have been employed to achieve high yields and purity. Researchers have also investigated alternative synthetic pathways to optimize reaction conditions and minimize environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has found utility in the preparation of intermediates for agrochemicals and specialty polymers. Its ability to act as an electrophilic reagent in coupling reactions has been leveraged to create complex molecular architectures. Recent advancements in catalytic methods have further expanded its applicability, enabling more efficient transformations under mild conditions.

From a structural perspective, the benzenesulfonyl chloride core serves as an electron-deficient platform, facilitating nucleophilic attacks at specific positions. The strategic placement of bromine and fluorine atoms modulates the electronic environment, influencing reaction outcomes. Computational studies have provided deeper insights into the electronic distribution and reactivity patterns of this compound, aiding in the design of more efficient synthetic strategies.

Looking ahead, 2,3-Dibromo-4-fluorobenzenesulfonyl Chloride holds promise for further exploration in advanced materials science. Its potential as a precursor for high-performance polymers and optoelectronic materials is currently under investigation. Researchers are also exploring its role in click chemistry and other modular synthesis approaches, which could revolutionize the way complex molecules are constructed.

In conclusion, 2,3-Dibromo-4-fluorobenzenesulfonyl Chloride stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.